Cas no 199477-99-1 (5-Pyrimidinecarboxamide, N-(2-phenylethyl)-)

• Product Name: 5-Pyrimidinecarboxamide, N-(2-phenylethyl)-
• CAS No: 199477-99-1
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 3878914
• PubChem ID: 53836507
• Update Time: 2025-04-22

5-Pyrimidinecarboxamide, N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxamide, N-(2-phenylethyl)-
• SCHEMBL7705627
• 5-pyrimidinecarboxamide,n-(2-phenylethyl)-
• 199477-99-1

• Inchi： 1S/C13H13N3O/c17-13(12-8-14-10-15-9-12)16-7-6-11-4-2-1-3-5-11/h1-5,8-10H,6-7H2,(H,16,17)
• InChI Key： GGBBZCLAKCGVEK-UHFFFAOYSA-N
• SMILES： C1=NC=C(C(NCCC2=CC=CC=C2)=O)C=N1

Computed Properties

• Exact Mass: 227.105862047Da
• Monoisotopic Mass: 227.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.9Ų